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Introduction

Mipla, also known as MARCH5 (Membrane Associated Ring-CH-Type Finger 5) or MITOL

(Mitochondrial Ubiquitin Ligase), is a key E3 ubiquitin ligase located on the outer mitochondrial

membrane. It plays a crucial role in maintaining mitochondrial homeostasis by regulating

mitochondrial dynamics, including fission and fusion processes. Mipla is also involved in the

quality control of mitochondrial proteins and has been implicated in innate immune signaling

pathways.[1][2][3][4] The dysregulation of Mipla/MARCH5 activity is associated with various

diseases, making it an attractive target for therapeutic intervention.

These application notes provide detailed protocols for in vitro assays designed to measure the

E3 ligase activity of Mipla/MARCH5, enabling the screening of potential inhibitors or activators

and facilitating further research into its biological functions.

Signaling Pathway of Mipla/MARCH5 in Innate
Immunity
Mipla/MARCH5 is a key regulator of the innate immune response, particularly in the Toll-like

receptor 7 (TLR7) signaling pathway. Upon viral infection, TLR7 activation leads to the

recruitment of TRAF6, an E3 ubiquitin ligase, and TANK, a negative regulator of TRAF6.
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Mipla/MARCH5 positively regulates TLR7 signaling by catalyzing the K63-linked

polyubiquitination of TANK. This modification attenuates the inhibitory action of TANK on

TRAF6, leading to enhanced NF-κB activation and subsequent expression of pro-inflammatory

genes.[5][6]

Mitochondrial Outer Membrane

Cytosol

Mipla/MARCH5

TANK

K63-linked
polyubiquitination

TLR7 TRAF6recruits

Viral RNA

activates NF-κB Activationactivates

inhibits

Ub

Pro-inflammatory
Gene Expression

induces

Click to download full resolution via product page

Figure 1. Mipla/MARCH5 in the TLR7 signaling pathway.

Experimental Protocols
Protocol 1: In Vitro Auto-Ubiquitination of
Mipla/MARCH5
This assay determines the intrinsic E3 ligase activity of Mipla/MARCH5 by measuring its ability

to ubiquitinate itself.

Materials and Reagents:
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Recombinant human Mipla/MARCH5 (full-length or catalytic domain)

Human E1 ubiquitin-activating enzyme (UBA1)

A panel of human E2 ubiquitin-conjugating enzymes (e.g., UBE2D1, UBE2D2, UBE2D3,

UBE2E1, UBE2L3)

Wild-type ubiquitin

Ubiquitination reaction buffer (50 mM Tris-HCl pH 7.5, 100 mM NaCl, 5 mM MgCl₂, 0.1 mM

DTT)

ATP solution (10 mM)

SDS-PAGE loading buffer

Anti-Mipla/MARCH5 antibody

Anti-ubiquitin antibody

Secondary antibodies conjugated to HRP

Chemiluminescence substrate

Purified water

Experimental Workflow:

Figure 2. Workflow for in vitro auto-ubiquitination assay.

Procedure:

Thaw all recombinant proteins and reagents on ice.

Prepare the ubiquitination reaction mixture in a microcentrifuge tube on ice as follows:

Purified water to a final volume of 20 µL

10X Ubiquitination reaction buffer: 2 µL
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10 mM ATP solution: 2 µL (final concentration 1 mM)

Recombinant E1 enzyme (1 µM stock): 0.5 µL (final concentration 25 nM)

Recombinant E2 enzyme (10 µM stock): 0.5 µL (final concentration 250 nM)

Wild-type ubiquitin (100 µM stock): 2 µL (final concentration 10 µM)

Recombinant Mipla/MARCH5 (1 µM stock): 2 µL (final concentration 100 nM)

Mix the components gently by pipetting.

Incubate the reaction mixture at 37°C for 60-90 minutes.

Stop the reaction by adding 5 µL of 5X SDS-PAGE loading buffer and boiling at 95°C for 5

minutes.

Resolve the proteins by SDS-PAGE on a 4-12% gradient gel.

Transfer the proteins to a PVDF membrane.

Block the membrane and probe with primary antibodies against Mipla/MARCH5 and

ubiquitin.

Incubate with the appropriate HRP-conjugated secondary antibodies.

Detect the ubiquitinated Mipla/MARCH5 bands using a chemiluminescence detection

system. A ladder of higher molecular weight bands above the unmodified Mipla/MARCH5

indicates auto-ubiquitination.

Data Presentation:
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E2 Enzyme
Mipla/MARCH5
Ubiquitination

Observations

UBE2D1 + Faint laddering observed

UBE2D2 ++
Clear laddering of high

molecular weight species

UBE2D3 +++
Strong laddering, indicating

robust activity

UBE2L3 + Weak auto-ubiquitination

No E2 - No ubiquitination

This is representative data. Actual results may vary.

Protocol 2: In Vitro Substrate Ubiquitination by
Mipla/MARCH5
This assay measures the ability of Mipla/MARCH5 to ubiquitinate a known substrate. Several

substrates for Mipla/MARCH5 have been identified, including Dynamin-related protein 1

(Drp1), Mitofusin 1/2 (Mfn1/2), Mitochondrial fission factor (Mff), and TANK.[1][3][5][6] This

protocol uses recombinant Drp1 as an example substrate.

Materials and Reagents:

All reagents from Protocol 1

Recombinant human Drp1 protein

Anti-Drp1 antibody

Experimental Workflow:
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Figure 3. Workflow for substrate ubiquitination assay.
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Procedure:

Follow steps 1 and 2 from Protocol 1, adding the substrate to the reaction mixture. A typical

reaction setup is as follows:

Purified water to a final volume of 20 µL

10X Ubiquitination reaction buffer: 2 µL

10 mM ATP solution: 2 µL

Recombinant E1 enzyme (1 µM stock): 0.5 µL

Recombinant E2 enzyme (e.g., UBE2D3, 10 µM stock): 0.5 µL

Wild-type ubiquitin (100 µM stock): 2 µL

Recombinant Drp1 (5 µM stock): 2 µL (final concentration 500 nM)

Recombinant Mipla/MARCH5 (1 µM stock): 1 µL (final concentration 50 nM)

Include a negative control reaction without Mipla/MARCH5.

Incubate the reaction mixture at 37°C for 60-90 minutes.

Stop the reaction and prepare samples for SDS-PAGE as described in Protocol 1.

Perform SDS-PAGE and Western blotting.

Probe the membrane with an anti-Drp1 antibody to detect ubiquitinated forms of the

substrate, which will appear as a ladder of higher molecular weight bands.

Data Presentation:
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Component Drp1 Ubiquitination Expected Result

Complete Reaction +++
High molecular weight ladder

of ubiquitinated Drp1

- Mipla/MARCH5 -
Only a band for unmodified

Drp1

- ATP - No ubiquitination

- E1 Enzyme - No ubiquitination

- E2 Enzyme - No ubiquitination

This is representative data. Actual results may vary.

Protocol 3: Determination of Ubiquitin Chain Linkage
Specificity
Mipla/MARCH5 has been reported to assemble both K48- and K63-linked polyubiquitin chains.

[2][5][6] This protocol uses ubiquitin mutants to determine the type of polyubiquitin chains

formed by Mipla/MARCH5 on a substrate.

Materials and Reagents:

All reagents from Protocol 2

Ubiquitin mutants:

K48-only ubiquitin (all lysines except K48 are mutated to arginine)

K63-only ubiquitin (all lysines except K63 are mutated to arginine)

K0 (lysine-less) ubiquitin (all lysines are mutated to arginine)

Procedure:

Set up parallel ubiquitination reactions as described in Protocol 2.
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In separate reactions, replace wild-type ubiquitin with:

Wild-type ubiquitin (positive control)

K48-only ubiquitin

K63-only ubiquitin

K0 ubiquitin (negative control for chain formation)

Incubate the reactions and perform SDS-PAGE and Western blotting as described

previously.

Analyze the Western blot for the formation of polyubiquitin chains on the substrate in the

presence of the different ubiquitin mutants.

Data Presentation:

Ubiquitin Mutant
Substrate
Polyubiquitination

Interpretation

Wild-Type +++ Polyubiquitination occurs

K48-only ++
Mipla/MARCH5 forms K48-

linked chains

K63-only +++
Mipla/MARCH5 forms K63-

linked chains

K0 (lysine-less) -

No polyubiquitin chain

formation (only mono-

ubiquitination possible)

This is representative data and suggests that Mipla/MARCH5 can form both K48- and K63-

linked chains in vitro.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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